(4R,5S,6S)-4-hydroxy-2,3-dimethoxy-5,6-dimethylcyclohex-2-en-1-one
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Overview
Description
- Its chemical formula is C10H16O4 .
- The IUPAC name for glioroseinol is (4R,5S,6S)-4-hydroxy-2,3-dimethoxy-5,6-dimethylcyclohex-2-en-1-one .
Glioroseinol: (CHEBI:201877) is a natural product derived from , which is found in the fungus .
Preparation Methods
- Synthetic routes for glioroseinol are not extensively documented, but it can be obtained from gliorosein.
- Industrial production methods may involve fermentation or chemical synthesis.
Chemical Reactions Analysis
- Glioroseinol likely undergoes various reactions, including oxidation, reduction, and substitution.
- Common reagents and conditions depend on the specific reaction type.
- Major products formed from these reactions would need further investigation.
Scientific Research Applications
- Chemistry : Glioroseinol’s unique structure makes it an interesting target for synthetic chemists.
- Biology : It could have biological activity, but more research is needed.
- Medicine : Potential applications in drug discovery due to its natural origin.
- Industry : Limited information exists, but it might find use in specialty chemicals.
Mechanism of Action
- The exact mechanism by which glioroseinol exerts its effects remains elusive.
- Further studies are required to identify molecular targets and pathways involved.
Comparison with Similar Compounds
- Unfortunately, detailed comparisons with similar compounds are scarce.
- Similar compounds might include other natural products with cyclohexenone structures.
Properties
Molecular Formula |
C10H16O4 |
---|---|
Molecular Weight |
200.23 g/mol |
IUPAC Name |
(4R,5S,6S)-4-hydroxy-2,3-dimethoxy-5,6-dimethylcyclohex-2-en-1-one |
InChI |
InChI=1S/C10H16O4/c1-5-6(2)8(12)10(14-4)9(13-3)7(5)11/h5-7,11H,1-4H3/t5-,6-,7+/m0/s1 |
InChI Key |
KFDGFFQATSDLLS-LYFYHCNISA-N |
Isomeric SMILES |
C[C@H]1[C@@H](C(=O)C(=C([C@@H]1O)OC)OC)C |
Canonical SMILES |
CC1C(C(=O)C(=C(C1O)OC)OC)C |
Origin of Product |
United States |
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